4-(4-bromophenyl)-1,3-thiazole-2-carbaldehyde
Overview
Description
4-(4-Bromophenyl)-1,3-thiazole-2-carbaldehyde (4-BPTC) is an important and widely used compound in the field of organic chemistry. It is a versatile intermediate used in the synthesis of a variety of compounds, including biologically active molecules and pharmaceuticals. 4-BPTC is also known as 4-bromophenyl-1,3-thiazol-2-carbaldehyde, 4-bromo-1,3-thiazol-2-yl-aldehyde, 1,3-dithiazol-4-ylmethyl-4-bromobenzene, and 4-bromophenyl thiazol-2-yl methyl ketone.
Scientific Research Applications
4-BPTC is a valuable intermediate for the synthesis of a variety of compounds, including biologically active molecules and pharmaceuticals. It has been used in the synthesis of a number of biologically active compounds, such as the anti-cancer agent 4-bromophenyl-1,3-thiazol-2-ylmethylene-1,3-dithiol-2-one, and the anti-inflammatory agent 4-bromophenyl-1,3-thiazol-2-ylmethylene-1,3-dithiol-2-one-5-methylene-1,3-dithiol-2-one. 4-BPTC has also been used in the synthesis of a variety of pharmaceuticals, such as the anti-depressant drug fluoxetine, the anti-hypertensive drug amlodipine, and the anti-diabetic drug metformin.
Mechanism of Action
4-BPTC has been shown to act as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of a variety of drugs and is a target for the development of drugs to treat a variety of diseases. 4-BPTC has been shown to inhibit the activity of CYP2C9 by forming a stable complex with the enzyme. This inhibition of CYP2C9 activity is thought to be due to the formation of a stable complex between 4-BPTC and the active site of CYP2C9, which prevents the enzyme from catalyzing its normal reaction.
Biochemical and Physiological Effects
4-BPTC has been found to have a number of biochemical and physiological effects. In vitro studies have shown that 4-BPTC can inhibit the activity of a number of enzymes, including CYP2C9, and has been found to be an inhibitor of the cytochrome P450 enzyme system. In vivo studies have shown that 4-BPTC can inhibit the activity of a number of enzymes involved in the metabolism of drugs, including CYP2C9. In addition, 4-BPTC has been found to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
4-BPTC has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 4-BPTC is its high solubility in a variety of solvents, which makes it ideal for a variety of synthetic reactions. In addition, 4-BPTC is relatively stable and has a low toxicity, making it safe to use in the laboratory. However, 4-BPTC is also sensitive to light and air, so it must be stored and handled carefully to ensure its stability.
Future Directions
The use of 4-BPTC in the synthesis of biologically active molecules and pharmaceuticals is an area of active research. Future research may focus on developing new synthetic routes for the synthesis of 4-BPTC, as well as exploring new applications for the compound. In addition, future research may focus on understanding the mechanism of action of 4-BPTC and its effects on various biochemical and physiological processes. Finally, future research may focus on developing new methods for the detection and quantification of 4-BPTC in biological samples.
Synthesis Methods
4-BPTC is typically synthesized via a three-step reaction sequence. The first step involves the condensation of 4-bromobenzaldehyde and 1,3-dithiol-2-one to form 4-bromo-1,3-dithiol-2-one. The second step involves the reaction of 4-bromo-1,3-dithiol-2-one with sodium hydroxide to form 4-bromophenyl-1,3-thiazol-2-carbaldehyde. The third and final step involves the reaction of 4-bromophenyl-1,3-thiazol-2-carbaldehyde with an appropriate nucleophile, such as an amine, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-bromophenyl)-1,3-thiazole-2-carbaldehyde involves the reaction of 4-bromobenzaldehyde with thiosemicarbazide followed by cyclization with phosphorus oxychloride.", "Starting Materials": [ "4-bromobenzaldehyde", "thiosemicarbazide", "phosphorus oxychloride" ], "Reaction": [ "4-bromobenzaldehyde is reacted with thiosemicarbazide in ethanol to form 4-(4-bromophenyl)-1,3-thiazole-2-carbaldehyde thiosemicarbazone.", "The thiosemicarbazone is then cyclized with phosphorus oxychloride in refluxing chloroform to form 4-(4-bromophenyl)-1,3-thiazole-2-carbaldehyde." ] } | |
CAS RN |
383142-67-4 |
Product Name |
4-(4-bromophenyl)-1,3-thiazole-2-carbaldehyde |
Molecular Formula |
C10H6BrNOS |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
